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Compound of Interest

Compound Name: Americium trinitrate

Cat. No.: B1217664 Get Quote

For researchers, scientists, and professionals in drug development, the efficient separation of

americium (Am) and curium (Cm) is a significant challenge in the nuclear fuel cycle and in the

production of radioisotopes for medical applications. This guide provides a comparative

analysis of different extractants used for Am/Cm separation, supported by experimental data,

detailed protocols, and a visual representation of the general experimental workflow.

The separation of americium and curium is notoriously difficult due to their similar ionic radii

and chemical properties. Both elements predominantly exist in the +3 oxidation state in acidic

solutions, making their discrimination a complex task. Research has focused on developing

solvent extraction systems that can exploit subtle differences in their complexation behavior.

This guide examines the performance of several key extractants, with a focus on the

separation factors achieved.

Comparative Performance of Extractants
The efficacy of an extraction system for separating two elements is quantified by the separation

factor (SF), which is the ratio of their distribution coefficients (D). For the Am/Cm system, the

separation factor can be expressed as SF_Am/Cm = D_Am / D_Cm or SF_Cm/Am = D_Cm /

D_Am. A higher separation factor indicates a more efficient separation. The following table

summarizes the performance of various extractants in separating americium and curium.
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Extractant/System
Separation Factor
(SF_Cm/Am)

Key Experimental
Conditions

Notes

iPDdDGA Up to 3.0

Organic Phase: N,N-

diisopropyl-N′,N′-

didodecyldiglycolamid

e (iPDdDGA).

Aqueous Phase:

Selective stripping of

Am with hydrophilic

sulfonated bis-triazinyl

bipyridine (SO3-Ph-

BTBP) complexant.[1]

[2]

Represents a

significant

improvement over the

more common

TODGA extractant.[1]

[2]

TODGA ~2.5

Organic Phase:

N,N,N′,N′-tetraoctyl

diglycolamide

(TODGA). Aqueous

Phase: Used in the

AmSel (Americium

Selective Separation)

process with SO3-Ph-

BTBP for selective Am

stripping.[1][2]

A widely studied

extractant, often used

as a benchmark for

comparison.[1][2]

DMDOHEMA/HDEHP

with TEDGA

2.5 (up from 1.6

without TEDGA)

Organic Phase: N,N’-

dimethyl-N,N’-dioctyl-

2((hexyloxy)ethyl)-

malonamide

(DMDOHEMA) and di-

2-

ethylhexylphosphoric

acid (HDEHP).

Aqueous Phase:

N,N,N',N'-tetraethyl-

diglycolamide

(TEDGA) as a

The EXAm (Extraction

of Americium) process

uses TEDGA in the

aqueous phase to

preferentially complex

Cm, enhancing

separation.[3]
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complexing agent in

4-6 M HNO3.[3]

TODGA with

Bismuthate
> 10,000

Organic Phase: 0.1 M

N,N,N′,N′-tetraoctyl

diglycolamide

(TODGA) in n-

dodecane. Aqueous

Phase: 3 M HNO3

with bismuthate as an

oxidant.

This system achieves

exceptionally high

separation by

oxidizing Am(III) to

Am(V), which is not

extracted by TODGA,

while Cm remains as

extractable Cm(III).[4]

Unsymmetrical

Diglycolamides

(UDGAs)

Promising, specific

values vary

Various

unsymmetrical

diglycolamides have

been synthesized and

tested.

These compounds,

containing different

alkyl chains, show

potential for improving

Am/Cm selectivity.[5]

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. Below

are summaries of the experimental protocols for some of the key separation systems

mentioned.

AmSel Process with iPDdDGA/TODGA
The Americium Selective Separation (AmSel) process utilizes a diglycolamide extractant for the

co-extraction of actinides and lanthanides, followed by selective stripping of americium.

Extraction: The organic phase consists of a diglycolamide extractant (e.g., iPDdDGA or

TODGA) in a suitable diluent. This is contacted with the acidic aqueous feed solution

containing Am(III), Cm(III), and other fission products.

Selective Stripping: The loaded organic phase is then contacted with an aqueous stripping

solution containing a hydrophilic complexing agent, such as sulfonated bis-triazinyl bipyridine

(SO3-Ph-BTBP).[1][2] This agent selectively complexes with Am(III) and pulls it back into the

aqueous phase, leaving Cm(III) in the organic phase.
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Analysis: The concentrations of Am and Cm in both phases are determined using radiometric

techniques to calculate the distribution coefficients and the separation factor.

EXAm Process
The EXAm (Extraction of Americium) process enhances the Am/Cm separation by using an

aqueous complexing agent to retain curium in the aqueous phase.

Extraction/Scrubbing: The organic phase is a mixture of N,N’-dimethyl-N,N’-dioctyl-

2((hexyloxy)ethyl)-malonamide (DMDOHEMA) and di-2-ethylhexylphosphoric acid (HDEHP)

in a diluent like hydrogenated tetrapropylene.[3]

Aqueous Phase: The aqueous feed is highly acidic (4-6 M HNO3) and contains N,N,N',N'-

tetraethyl-diglycolamide (TEDGA).[3] TEDGA preferentially forms a complex with Cm(III),

keeping it in the aqueous phase while Am(III) is extracted into the organic phase.[3] This

raises the Am/Cm separation factor from 1.6 to 2.5.[3]

Stripping: Americium is then selectively back-extracted from the loaded organic phase.

Am/Cm Separation via Am(V) Oxidation
This highly efficient method relies on changing the oxidation state of americium.

Oxidation: An aqueous solution containing Am(III) and Cm(III) in nitric acid is treated with a

strong oxidant, such as bismuthate, to convert Am(III) to Am(V).[4] Cm(III) is not oxidized.

Solvent Extraction: This aqueous phase is then contacted with an organic phase containing

N,N,N′,N′-tetraoctyl diglycolamide (TODGA) in n-dodecane.[4] The TODGA extractant has a

strong affinity for trivalent actinides like Cm(III) but does not extract the pentavalent Am(V).[4]

Phase Separation and Analysis: After phase separation, Cm(III) is almost entirely in the

organic phase, while Am(V) remains in the aqueous phase, leading to a very high separation

factor.[4]

Experimental Workflow Diagram
The following diagram illustrates a generalized workflow for the solvent extraction-based

separation of Americium and Curium.
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Caption: Generalized workflow for Am/Cm separation via solvent extraction.

This guide highlights the significant progress made in the separation of americium and curium.

The choice of extractant and the overall process design are critical for achieving high

separation factors. While traditional diglycolamides like TODGA offer moderate separation,

newer unsymmetrical diglycolamides and innovative approaches such as oxidation state

control are paving the way for more efficient and effective separation strategies. These

advancements are essential for the sustainable management of the nuclear fuel cycle and the

availability of high-purity actinide isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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